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Compound of Interest

Compound Name: 4-Methoxybenzoyl chloride

Cat. No.: B033012 Get Quote

An In-depth Technical Guide to p-Anisoyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of p-Anisoyl chloride (also

known as 4-methoxybenzoyl chloride), a pivotal reagent in organic synthesis and

pharmaceutical development. It details the compound's core physical and chemical properties,

outlines established experimental protocols for its synthesis, and explores its key chemical

reactions. This document is intended to serve as a critical resource for professionals in

research and development, offering structured data, detailed methodologies, and visual

representations of its chemical behavior to support laboratory applications and process

development.

Core Physical and Chemical Properties
p-Anisoyl chloride is a colorless to amber-colored crystalline solid or liquid with a sharp,

penetrating odor.[1] It is a reactive acylating agent widely utilized in the synthesis of fine

chemicals and pharmaceutical intermediates.[1][2]
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The fundamental properties of p-Anisoyl chloride are summarized in the table below for easy

reference and comparison.

Property Value References

CAS Number 100-07-2 [1][3][4]

Molecular Formula C₈H₇ClO₂ [1][3][5]

Molecular Weight 170.59 g/mol [1][3][4]

Appearance
Colorless to brown/amber

liquid or crystalline solid
[1][4][6]

Melting Point 22 °C (71.6 °F) [1][7][8]

Boiling Point

262-263 °C (with slight

decomposition) 145 °C at 14

mmHg

[1][3][8]

Density 1.260 g/mL at 20 °C [1][7][9]

Refractive Index n20/D 1.581 [1][4]

Flash Point 87 °C (188.6 °F) [7][8]

Solubility

Soluble in acetone, benzene,

ether.[3][4] Decomposes in

water and alcohol.[3][4]

[3][4]

Vapor Density 5.9 [8]

Synthesis and Experimental Protocols
The synthesis of p-Anisoyl chloride is most commonly achieved through the chlorination of p-

anisic acid. Several methods have been established, varying in reagents and reaction

conditions.

Protocol 1: Synthesis from p-Anisic Acid and Thionyl Chloride A widely referenced method for

preparing p-Anisoyl chloride involves the reaction of p-anisic acid with thionyl chloride.[3] In this

procedure, p-anisic acid is refluxed with an excess of thionyl chloride, which serves as both a
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reactant and a solvent. The reaction produces p-Anisoyl chloride along with sulfur dioxide and

hydrogen chloride as byproducts.[10] After the reaction is complete, excess thionyl chloride is

removed by distillation, and the crude product is purified by vacuum distillation to yield pure p-

Anisoyl chloride.[10]

Protocol 2: Synthesis using Bis(trichloromethyl)carbonate (BTC) An alternative method utilizes

bis(trichloromethyl)carbonate (BTC) as the chlorinating agent in a solvent such as

dichloroethane.[10][11]

Procedure:

Add p-anisic acid (0.1 mol), dichloroethane, and a catalytic amount of an initiator like DMF

(N,N-Dimethylformamide) to a reaction vessel equipped with a reflux condenser and a

system for absorbing tail gas.[10]

Heat the mixture to approximately 40-45°C.[10][11]

Slowly add a solution of BTC in dichloroethane.[10][11]

After the addition is complete, reflux the reaction mixture for 1-2 hours.[10][11]

Following the reaction, recover the solvent by distillation under reduced pressure to obtain

the p-Anisoyl chloride product.[10][11] This method is noted for its mild reaction conditions

and high product purity and yield, making it suitable for industrial production.[10][11]

Protocol 3: Synthesis from Benzotrichloride and p-Methoxybenzoic Acid This method involves

the reaction of benzotrichloride with p-methoxybenzoic acid in the presence of a Lewis acid

catalyst.[12][13]

Procedure:

Mix benzotrichloride and p-methoxybenzoic acid in a 1:1 molar ratio.[12][13]

Add a Lewis acid catalyst, such as zinc chloride or iron trichloride.[12][13]

Heat the mixture to a temperature between 100-150°C for 5-10 hours to facilitate the acyl

chlorination reaction.[12][13]
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Cool the reaction products and purify them to yield p-Anisoyl chloride and benzoyl chloride

as a by-product.[12][13] An advantage of this process is that the tail gas (HCl) can be

absorbed in water and recycled.[13]

Synthesis Workflow for p-Anisoyl Chloride
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Caption: General workflow for the synthesis of p-Anisoyl chloride.

Chemical Reactivity and Applications
p-Anisoyl chloride is a stable compound under normal conditions but exhibits high reactivity,

particularly with nucleophiles.[1][8] It is sensitive to moisture and reacts violently with water.[1]

[8]

Key Reactions:

Hydrolysis: p-Anisoyl chloride readily decomposes in the presence of water or moisture,

including moisture in the air.[3][4][14] This exothermic reaction yields p-anisic acid and

hydrochloric acid.[14] Due to this reactivity, it must be handled in a moisture-free

environment.[1]

Acylation: As a reactive acylating agent, p-Anisoyl chloride is widely used to introduce the p-

anisoyl group into other molecules.[1][2] It reacts with:
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Alcohols to form esters.

Amines to form amides.[1][2]

Carboxylic acids to form carboxylic anhydrides.[1][2]

These reactions are fundamental in the synthesis of various pharmaceutical intermediates and

fine chemicals.[2][6] For instance, it is used in the synthesis of stilbene and dihydrostilbene

derivatives, which have been investigated as potential anti-cancer agents.[2][15]

Key Reactions of p-Anisoyl Chloride
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Caption: Reactivity pathways of p-Anisoyl chloride.

Safety and Handling
p-Anisoyl chloride is classified as a hazardous and corrosive substance.[4][8]

Hazards: It causes severe skin burns and serious eye damage.[8][16] Vapors are

lachrymatory and can cause serious eye burns.[3][4] It is also a combustible liquid.[8]

Stability: The compound can decompose slowly at room temperature, leading to a buildup of

pressure in sealed containers, which may result in an explosion.[1][3] It is incompatible with
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water, moisture, strong bases, and strong oxidizing agents.[1][2]

Handling: Wear appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection.[8][17] Handling should be done in a well-

ventilated area, and exposure to moisture must be avoided.[8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[8]

Recommended storage temperature is between 2-8°C.[1] Keep away from heat, sparks, and

open flames.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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